Benzoic acid, 3-[(1E)-3-methoxy-3-oxo-1-propenyl]-

Specification

• CAS No.: 115974-96-4
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19
• IUPAC Name: 3-(3-methoxy-3-oxoprop-1-enyl)benzoic acid
• Standard InChI: InChI=1S/C11H10O4/c1-15-10(12)6-5-8-3-2-4-9(7-8)11(13)14/h2-7H,1H3,(H,13,14)
• Standard InChI Key: DBCJGNBZZNSLSM-UHFFFAOYSA-N
• SMILES: COC(=O)C=CC1=CC(=CC=C1)C(=O)O
• Canonical SMILES: COC(=O)C=CC1=CC(=CC=C1)C(=O)O

Introduction

Benzoic acid, 3-[(1E)-3-methoxy-3-oxo-1-propenyl]-, is a chemical compound with a molecular formula of C11H10O4 and a molecular weight of 206.19 g/mol. This compound is also known by several synonyms, including 3-(3-methoxy-3-oxoprop-1-enyl)benzoic acid and 3-[(E)-3-methoxy-3-oxoprop-1-enyl]benzoic acid. It is identified by the CAS number 115974-96-4 and the PubChem CID 67022425.

Synthesis and Applications

While specific synthesis routes for this compound are not detailed in the available literature, compounds with similar structures often involve reactions that form the propenyl side chain through condensation or Wittig reactions. The presence of a methoxy group suggests the use of methanol or methoxide in the synthesis.

Potential Applications:

• Pharmaceuticals: Compounds with similar structures are often explored for their potential biological activities, such as antimicrobial or anti-inflammatory properties.

• Materials Science: The functional groups present could be useful in polymer chemistry or as building blocks for complex molecules.

Related Compounds

Other compounds in the benzoic acid family, such as benzoic acid, 4-[(1E)-3-methoxy-3-oxo-1-propenyl]-, share similar molecular formulas and structures but differ in the position of the propenyl group on the benzene ring. These compounds can be synthesized using similar methods and may exhibit analogous properties.

Comparison Table:

Compound Name	Molecular Formula	Molecular Weight	CAS Number
Benzoic acid, 3-[(1E)-3-methoxy-3-oxo-1-propenyl]-	C11H10O4	206.19 g/mol	115974-96-4
Benzoic acid, 4-[(1E)-3-methoxy-3-oxo-1-propenyl]-	C11H10O4	206.198 g/mol	115974-97-5

Research Findings and Patents

Research on this specific compound is limited, but it is part of a broader class of compounds that have been studied for their potential applications in chemistry and materials science. Patents related to this compound's structure can be found through the WIPO PATENTSCOPE database using the InChIKey.